Cas no 1541322-38-6 (3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine
• CAS No: 1541322-38-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD23912152
• CID: 5606905
• PubChem ID: 80484494
• Update Time: 2025-10-29

3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-865109
• 3-(cyclopropylmethyl)-1,2,4-oxadiazol-5-amine
• SCHEMBL18977435
• Z1407084438
• AKOS019048343
• 1541322-38-6
• 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine

• MDL： MFCD23912152
• Inchi： 1S/C6H9N3O/c7-6-8-5(9-10-6)3-4-1-2-4/h4H,1-3H2,(H2,7,8,9)
• InChI Key： XDWYGCZGXQERBG-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(CC2CC2)=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine

Comprehensive Overview of 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine (CAS No. 1541322-38-6)

3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine (CAS No. 1541322-38-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,2,4-oxadiazole core, a five-membered ring containing two nitrogen atoms and one oxygen atom, which is known for its stability and versatility in drug design. The cyclopropylmethyl substituent further enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with biological targets. The compound's amine functional group at the 5-position of the oxadiazole ring offers opportunities for further derivatization, enabling the synthesis of analogs with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular structures are crucial for addressing specific disease mechanisms.

The synthesis of 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine typically involves cyclization reactions of precursor molecules, such as amidoximes, under controlled conditions. Its CAS No. 1541322-38-6 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial studies. The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical factors in its evaluation for potential applications. These properties are often optimized to improve bioavailability, a key consideration in modern pharmaceutical development.

Beyond pharmaceuticals, 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine has potential applications in agrochemical research. Its structural motifs are being explored for the development of new pesticides and herbicides, addressing global challenges in sustainable agriculture. The compound's ability to modulate biological pathways makes it a candidate for eco-friendly crop protection solutions, a topic of growing importance as the industry shifts toward green chemistry practices.

From an analytical perspective, advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine and ensure its purity. Quality control is paramount, especially when the compound is used in high-value research. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models can predict their interactions with biological targets, accelerating the identification of promising candidates.

In summary, 3-(Cyclopropylmethyl)-1,2,4-oxadiazol-5-amine (CAS No. 1541322-38-6) represents a compelling area of study at the intersection of chemistry and biology. Its versatility, combined with the growing emphasis on innovative therapeutics and sustainable agrochemicals, positions it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.